Cas no 97476-14-7 (2-Bromo-6-propoxynaphthalene)

2-Bromo-6-propoxynaphthalene structure
2-Bromo-6-propoxynaphthalene structure
Product Name:2-Bromo-6-propoxynaphthalene
CAS No:97476-14-7
MF:C13H13BrO
MW:265.145723104477
MDL:MFCD18262543
CID:1092201
PubChem ID:11543512
Update Time:2024-10-25

2-Bromo-6-propoxynaphthalene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-propoxynaphthalene
    • (6-Brom-[2]naphthyl)-propyl-aether
    • (6-bromo-[2]naphthyl)-propyl ether
    • 2-bromo-6-propoxy-naphthalene
    • 2-n-propyloxy-6-bromonaphthalene
    • 2-propyloxy-6-bromonaphthalene
    • NAPHTHALENE,2-BROMO-6-PROPOXY
    • 2-Bromo-6-propoxynaphthalene (ACI)
    • BS-24739
    • 97476-14-7
    • CS-0195075
    • 2-Bromo-6-n-propyloxynaphthalene
    • XUMPVNAHICLIGO-UHFFFAOYSA-N
    • E91433
    • C13H13BrO
    • 2-(n-propyloxy)-6-bromonaphthalene
    • DTXSID40468322
    • SCHEMBL4057003
    • XDA47614
    • AKOS008948289
    • MDL： MFCD18262543
    • Inchi： 1S/C13H13BrO/c1-2-7-15-13-6-4-10-8-12(14)5-3-11(10)9-13/h3-6,8-9H,2,7H2,1H3
    • InChI Key： XUMPVNAHICLIGO-UHFFFAOYSA-N
    • SMILES： BrC1C=C2C(C=C(C=C2)OCCC)=CC=1

Computed Properties

  • Exact Mass: 264.01500
  • Monoisotopic Mass: 264.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 351.2±15.0 °C at 760 mmHg
  • Flash Point: 143.4±6.4 °C
  • PSA: 9.23000
  • LogP: 4.39110
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Bromo-6-propoxynaphthalene Security Information

2-Bromo-6-propoxynaphthalene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Bromo-6-propoxynaphthalene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A219006163-25g
2-Bromo-6-propoxynaphthalene
 97476-14-7 95%
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abcr
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2-Bromo-6-n-propyloxynaphthalene
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 97476-14-7
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AK Scientific
AMTH150-250mg
2-Bromo-6-propoxynaphthalene
 97476-14-7 97%
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AK Scientific
AMTH150-1g
2-Bromo-6-propoxynaphthalene
 97476-14-7 97%
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AK Scientific
AMTH150-5g
2-Bromo-6-propoxynaphthalene
 97476-14-7 97%
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TRC
B698780-500mg
2-Bromo-6-propoxynaphthalene
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TRC
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2-Bromo-6-propoxynaphthalene Production Method

Production Method 1

15231-91-1 15231-91-1
97476-14-7 97476-14-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  48 h, reflux
Reference
A Practical Synthesis of a Chiral Analogue of FTY720
Jiang, Xinglong; Gong, Baoqing; Prasad, Kapa; Repic, Oljan, Organic Process Research & Development, 2008, 12(6), 1164-1169

Production Method 2

15231-91-1 15231-91-1
97476-14-7 97476-14-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  24 h, reflux
Reference
Naphthylisopropylamine and N-benzylamphetamine derivatives as monoamine oxidase inhibitors
Vilches-Herrera, Marcelo; Miranda-Sepulveda, Juan; Rebolledo-Fuentes, Marco; Fierro, Angelica; Luehr, Susan; et al, Bioorganic & Medicinal Chemistry, 2009, 17(6), 2452-2460

Production Method 3

15231-91-1 15231-91-1
97476-14-7 97476-14-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone
Reference
Highly birefringent side-chain LC polymethacrylate with a dinaphthyl-acetylene mesogenic unit
Kang, Sungmin; Nakajima, Shunpei; Arakawa, Yuki; Tokita, Masatoshi; Watanabe, Junji; et al, Polymer Chemistry, 2014, 5(7), 2253-2258

Production Method 4

97476-14-7 97476-14-7
Reaction Conditions
Reference
Synthesis and thermotropic studies of two novel series of kinked liquid crystals: 2-(4'-alkoxybiphen-4-yl)-6-methylquinolines and 2-(6-alkoxynaphthalen-2-yl)-6-methylquinolines
Chia, Win-Long; Kuo, Ker-Non; Lin, Shao-Hsun, International Journal of Molecular Sciences, 2014, 15(5), 7579-7593

Production Method 5

15231-91-1 15231-91-1
97476-14-7 97476-14-7
Reaction Conditions
Reference
A new series of kinked liquid crystals: 2-(6-Alkoxynaphthalen-2-yl)-6-methoxyquinolines
Chia, Win-Long; Liu, Chih-Wei, International Journal of Molecular Sciences, 2015, 16(4), 7520-7534

Production Method 6

97476-14-7 97476-14-7
Reaction Conditions
Reference
Design of an extremely high birefringence nematic liquid crystal based on a dinaphthyl-diacetylene mesogen
Arakawa, Yuki; Nakajima, Shunpei; Kang, Sungmin; Shigeta, Masayuki; Konishi, Gen-ichi; et al, Journal of Materials Chemistry, 2012, 22(28), 13908-13910

Production Method 7

97476-14-7 97476-14-7
Reaction Conditions
Reference
Heteroaryl-Substituted Naphthalenes and Structurally Modified Derivatives: Selective Inhibitors of CYP11B2 for the Treatment of Congestive Heart Failure and Myocardial Fibrosis
Voets, Marieke; Antes, Iris; Scherer, Christiane; Mueller-Vieira, Ursula; Biemel, Klaus; et al, Journal of Medicinal Chemistry, 2005, 48(21), 6632-6642

Production Method 8

97476-14-7 97476-14-7
Reaction Conditions
Reference
Synthesis and structure-antitumor activity of 4,6-diamino-1,2-dihydro-2,2-dimethyl-1-(substituted-naphthyl-2)-1,3,5-triazines
Li, Renli; Sun, Guogang; Dai, Huacheng; Yin, Jianlin, Chemical Research in Chinese Universities, 1991, 7(3), 197-200

2-Bromo-6-propoxynaphthalene Raw materials

2-Bromo-6-propoxynaphthalene Preparation Products

2-Bromo-6-propoxynaphthalene Related Literature

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